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Abstract

This technical guide provides a comprehensive overview of 4-ethynylaniline, a versatile
aromatic compound featuring both an amino and a terminal alkyne functional group. Its unique
bifunctionality makes it a valuable building block in a wide array of chemical syntheses, from
advanced polymers to crucial pharmaceutical intermediates. This document details its chemical
structure, physical and chemical properties, and provides in-depth experimental protocols for its
synthesis and key reactions. Furthermore, it explores its applications in materials science and
drug development, supported by spectral data analysis and safety information.

Chemical Structure and Identifiers

4-Ethynylaniline, also known as p-aminophenylacetylene, is a substituted aniline with an
ethynyl group at the para position.[1] This arrangement of functional groups imparts a unique
reactivity profile, with the electron-donating amino group influencing the aromatic ring and the
terminal alkyne participating in a variety of coupling reactions.

The structure of 4-ethynylaniline can be visualized as a benzene ring where an amino group (-
NHz) and an ethynyl group (-C=CH) are attached to the first and fourth carbon atoms,
respectively.
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// Atom nodes C1 [label="C", pos="0,1.5!"]; C2 [label="C", pos="-1.3,-0.75!"]; C3 [label="C",
pos="1.3,-0.75!"]; C4 [label="C", pos="0,-1.5!"]; C5 [label="C", pos="-0.65,0!"]; C6 [label="C",
pos="0.65,0!"]; N [label="NHz", pos="0,2.5!", fontcolor="#4285F4"]; C7 [label="C",
pos="0,-2.5!", fontcolor="#EA4335"]; H1 [label="H", pos="0,-3.5!", fontcolor="#EA4335"];

// Bonds C1--C6; C6--C3;C3--C4;C4--C2;C2--C5;C5--C1;C1--N;C4--C7;C7--H1
[label="=", len=0.5]; } .

Molecular Structure of 4-Ethynylaniline

Identifier Value

IUPAC Name 4-ethynylaniline[2]

CAS Number 14235-81-5[1]

Molecular Formula CsH7N[1]

Molecular Weight 117.15 g/mol [1]

SMILES C#CC1=CC=C(C=C1)N[2]

inChi INChl=1S/C8H7N/c1-2-7-3-5-8(9)6-4-7/h1,3-
6H,9H2[2]

InChlKey JIXYITCIMBRETQX-UHFFFAOYSA-N[2]

Physicochemical Properties

4-Ethynylaniline is typically a yellow to brown crystalline powder.[3] A summary of its key
physical and chemical properties is presented below.
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Property Value
Melting Point 98-102 °C (decomposes)[3]
Boiling Point 99-101 °C at 13 Torr[3]

Density (predicted)

1.05 + 0.1 g/cm3[3]

pKa (predicted) 3.11 £ 0.10[3]
B Soluble in organic solvents, limited solubility in
Solubility
water.[4]
Appearance Light yellow or yellowish powder.[5]

Spectral Data

The structural features of 4-ethynylaniline can be confirmed through various spectroscopic

techniques.

'H NMR Spectroscopy

The *H NMR spectrum of 4-ethynylaniline in CDCIs shows distinct signals corresponding to

the aromatic, amino, and acetylenic protons.[1]

3C NMR Spectroscopy

0 3.83 (s, 2H): Protons of the amino group.

0 2.98 (s, 1H): Acetylenic proton.[1]

0 7.32 (d, J = 2.4 Hz, 2H): Aromatic protons ortho to the ethynyl group.

0 6.61 (d, J = 2.4 Hz, 2H): Aromatic protons ortho to the amino group.

The 13C NMR spectrum in CDCIs provides further structural confirmation.[1]

e 0 147.0: Aromatic carbon attached to the amino group.

» 0 133.5: Aromatic carbons ortho to the ethynyl group.
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e 0 114.6: Aromatic carbons ortho to the amino group.
e 0 111.3: Aromatic carbon attached to the ethynyl group.

e 0 84.4,74.9: Acetylenic carbons.[1]

Infrared (IR) Spectroscopy

The IR spectrum of 4-ethynylaniline exhibits characteristic absorption bands for its functional

groups.
e ~3261 cm™1: Stretching vibration of the acetylenic C-H bond.[6]

e ~3200-3400 cm~1: N-H stretching vibrations of the primary amine.[7]
e ~2100-2260 cm~1; C=C stretching vibration.[8]

e ~1600-1585 cm~! and ~1500-1400 cm~*: C-C stretching vibrations within the aromatic ring.
[9]

Experimental Protocols
Synthesis of 4-Ethynylaniline

A common and efficient method for the synthesis of 4-ethynylaniline involves the desilylation
of a protected precursor, 4-[(trimethylsilyl)ethynyl]aniline.[1]
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Synthesis Workflow of 4-Ethynylaniline
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Materials:

4-[(trimethylsilyl)ethynyl]aniline (1.10 g, 5.86 mmol)

Potassium hydroxide (KOH) (1.34 g, 23.8 mmol)

Methanol (6 mL)

Tetrahydrofuran (THF) (5 mL)

Dichloromethane

Anhydrous magnesium sulfate

Procedure:

Prepare a solution of potassium hydroxide in methanol.

e In a separate flask, dissolve 4-[(trimethylsilyl)ethynyl]aniline in tetrahydrofuran.

o Slowly add the potassium hydroxide solution to the solution of the silylated aniline.
o Heat the reaction mixture to reflux and maintain for overnight.

 After the reaction is complete, cool the mixture to room temperature.

 Filter the mixture to remove any insoluble impurities.

o Concentrate the filtrate under reduced pressure to remove the solvents.

» Dissolve the resulting residue in dichloromethane, dry the solution over anhydrous
magnesium sulfate, and filter.

o Concentrate the dried solution under reduced pressure to yield 4-ethynylaniline as a yellow
solid.[1]

Sonogashira Coupling
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4-Ethynylaniline is an excellent substrate for Sonogashira coupling reactions, which form a
carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. This reaction is
catalyzed by palladium and copper complexes.
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General Sonogashira Coupling Workflow
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General Protocol:

» To areaction vessel under an inert atmosphere, add the aryl or vinyl halide, a palladium
catalyst (e.g., Pd(PPhs)a4), a copper(l) salt (e.g., Cul), and a suitable solvent (e.g., THF or
DMF).

e Add 4-ethynylaniline and an amine base (e.g., triethylamine or diisopropylamine).

« Stir the reaction mixture at room temperature or with gentle heating until the starting
materials are consumed (monitored by TLC or GC).

e Upon completion, perform an aqueous workup and extract the product with an organic
solvent.

The crude product is then purified by column chromatography.

Copper-Catalyzed Azide-Alkyne Cycloaddition (Click
Chemistry)

The terminal alkyne of 4-ethynylaniline readily participates in copper-catalyzed azide-alkyne
cycloaddition (CUAAC) reactions to form 1,2,3-triazoles. This highly efficient and specific "click"
reaction is widely used in bioconjugation and materials science.[10]

© 2025 BenchChem. All rights reserved. 9/14 Tech Support


https://www.benchchem.com/product/b084093?utm_src=pdf-body
https://www.benchchem.com/product/b084093?utm_src=pdf-body
https://www.medchemexpress.com/4-ethynylaniline.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: 4-Ethynylaniline,
Azide

Generate Cu(]) in situ
(e.g., CuSOa4 + Na Ascorbate)

Dissolve in a suitable
solvent (e.g., t-BuOH/H20)

Stir at room
temperature

Workup and
isolation

Click to download full resolution via product page
General CuAAC (Click Chemistry) Workflow
General Protocol:

o Dissolve the azide-containing compound and 4-ethynylaniline in a suitable solvent mixture,
often tert-butanol and water.
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In a separate vessel, prepare a fresh solution of a copper(ll) salt (e.g., CuSO4-5H20) and a
reducing agent (e.g., sodium ascorbate) in water to generate the active Cu(l) catalyst in situ.

Add the catalyst solution to the mixture of the azide and alkyne.

Stir the reaction at room temperature. The reaction is typically rapid and can be monitored by
TLC or LC-MS.

Upon completion, the triazole product can be isolated through extraction and purified by
crystallization or chromatography.

Applications

The unique structure of 4-ethynylaniline makes it a valuable component in several scientific

and industrial fields.

Materials Science

Polymers: 4-Ethynylaniline can be polymerized through its alkyne functionality to create
conjugated polymers with interesting electronic and optical properties.[1] These polymers are
investigated for their potential use in organic electronics.

Organic Light-Emitting Diodes (OLEDS): It serves as a building block in the synthesis of
materials for OLEDs.[5]

Dyes and Pigments: The chromophoric nature of the aromatic system allows for its use in the
production of dyes.[5]

Surface Functionalization: It has been used to functionalize materials like carbon nanotubes
and graphene, modifying their thermal and electronic properties.[1][11]

Drug Development and Organic Synthesis

Pharmaceutical Intermediate: 4-Ethynylaniline is a key intermediate in the synthesis of
various pharmaceutical compounds, including anti-cancer drugs.[12] Its structure is a
precursor to more complex molecules with specific biological activities.[5][13]
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» Building Block: It is a versatile building block in organic synthesis, enabling the construction
of complex molecular architectures through reactions like Sonogashira coupling and click
chemistry.[5][14] For instance, it is used as an alkyne component in the synthesis of indoles.
[14]

Safety and Handling

4-Ethynylaniline is an irritant and should be handled with appropriate safety precautions.

Hazard Information Precautionary Measures

Precautionary Statements: P261 (Avoid
breathing dust), P280 (Wear protective
gloves/eye protection/face protection),
P302+P352 (IF ON SKIN: Wash with plenty of
soap and water), P305+P351+P338 (IF IN

EYES: Rinse cautiously with water for several

Hazard Statements: H315 (Causes skin
irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[15]

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing).[15]

) ] Personal Protective Equipment (PPE): Dust
Storage: Keep in a dark place, sealed in a dry, )
] mask (type N95 or equivalent), safety glasses,
room-temperature environment.[3]
and gloves.[16]

The toxicological properties have not been fully investigated, and it should be handled by
trained personnel in a well-ventilated area.[17]

Conclusion

4-Ethynylaniline is a chemical compound of significant interest due to its versatile reactivity
and its role as a precursor in the development of advanced materials and pharmaceuticals.
This guide has provided a detailed overview of its structure, properties, synthesis, and key
reactions, offering valuable information for researchers and professionals in chemistry and drug
development. The provided experimental protocols serve as a foundation for its practical
application in the laboratory. As research continues, the full potential of 4-ethynylaniline in
creating novel functional molecules and materials is yet to be fully realized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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